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Compound of Interest

Compound Name: Ethyl 2-methylbutyrate

Cat. No.: B146824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-methylbutyrate is a volatile organic compound (VOC) and a fatty acid ethyl ester

recognized for its characteristic fruity aroma, reminiscent of apples and strawberries.[1] It is

found naturally in various fruits and is widely used as a flavoring and fragrance agent in the

food, beverage, and cosmetic industries.[1] Understanding the environmental fate and

biodegradability of this compound is crucial for assessing its environmental impact and

ensuring its safe use. This technical guide provides an in-depth overview of the environmental

distribution, degradation pathways, and ecotoxicity of ethyl 2-methylbutyrate, supported by

quantitative data, detailed experimental protocols, and visual diagrams.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

These properties for ethyl 2-methylbutyrate are summarized in Table 1. The compound is a

colorless, oily liquid with low water solubility and a high vapor pressure, indicating a tendency

to partition to the atmosphere.[1] Its log K_ow suggests a moderate potential for

bioaccumulation.

Table 1: Physicochemical Properties of Ethyl 2-Methylbutyrate
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Property Value Reference

Molecular Formula C₇H₁₄O₂ [1]

Molecular Weight 130.18 g/mol [1]

Appearance Colorless oily liquid [1]

Odor Fruity, apple-like [1]

Boiling Point 132-133 °C at 760 mm Hg [1]

Melting Point -90.5 °C (estimated)

Vapor Pressure 7.47 hPa at 25 °C

Water Solubility
583.9 mg/L at 25 °C

(estimated)

log K_ow_ (Octanol-Water

Partition Coefficient)
2.29 (estimated)

Henry's Law Constant
2.16 x 10⁻⁴ atm-m³/mol at 25

°C (estimated)

Environmental Fate
The environmental fate of ethyl 2-methylbutyrate is governed by processes such as

volatilization, atmospheric oxidation, hydrolysis, and soil sorption. A visual representation of

these processes is provided in the diagram below.
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Figure 1: Environmental fate pathways of ethyl 2-methylbutyrate.

Volatilization and Atmospheric Oxidation
With a relatively high vapor pressure and Henry's Law constant, ethyl 2-methylbutyrate is

expected to volatilize readily from water and moist soil surfaces. Once in the atmosphere, its

fate is primarily determined by reaction with photochemically produced hydroxyl radicals. The

estimated atmospheric half-life for this reaction is approximately 2.2 days, suggesting that it will

be degraded relatively quickly in the air.

Hydrolysis
Esters like ethyl 2-methylbutyrate can undergo hydrolysis to their corresponding carboxylic

acid and alcohol. While specific experimental data on the hydrolysis rate of ethyl 2-
methylbutyrate is limited, ester hydrolysis is generally favored under both acidic and alkaline

conditions. In the environment, this process is likely to be slow at neutral pH.

Soil Sorption
The mobility of ethyl 2-methylbutyrate in soil is influenced by its adsorption to soil organic

carbon. The estimated soil organic carbon-water partitioning coefficient (log K_oc) is 1.96,
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indicating low to moderate sorption potential. This suggests that ethyl 2-methylbutyrate will

have moderate mobility in soil and may leach into groundwater.

Table 2: Estimated Environmental Fate Parameters for Ethyl 2-Methylbutyrate

Parameter Value Method

Atmospheric Oxidation Half-

Life
2.2 days EPI Suite™ AOPWIN™ v1.92

log K_oc_ 1.96 EPI Suite™ KOCWIN™ v2.00

Henry's Law Constant 2.16 x 10⁻⁴ atm-m³/mol
EPI Suite™ HENRYWIN™

v3.20

Biodegradability
The primary mechanism for the removal of ethyl 2-methylbutyrate from the environment is

expected to be biodegradation.

Aerobic Biodegradation
Studies on the ready biodegradability of ethyl 2-methylbutyrate have yielded conflicting

results. One study reported that the substance is "readily biodegradable". Another study,

following the OECD 301F guideline, found 63% degradation over 28 days. While this

percentage is above the 60% threshold for ready biodegradability, the "10-day window"

criterion was not met. This suggests that while the compound is biodegradable, the rate may

not be rapid enough to be classified as "readily" biodegradable under strict guideline

definitions.

Anaerobic Biodegradability
Specific data on the anaerobic biodegradation of ethyl 2-methylbutyrate is not readily

available. However, short-chain esters are generally known to be biodegradable under

anaerobic conditions.[2] The process likely involves hydrolysis to 2-methylbutyric acid and

ethanol, which are then further metabolized by anaerobic microorganisms.

Metabolic Pathway
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The biodegradation of ethyl 2-methylbutyrate is initiated by enzymatic hydrolysis, catalyzed

by esterases, to yield 2-methylbutyric acid and ethanol. Both of these products are readily

metabolized by a wide range of microorganisms. 2-Methylbutyric acid can enter the fatty acid

metabolism pathway (beta-oxidation), while ethanol is oxidized to acetaldehyde and then to

acetyl-CoA, which enters the citric acid cycle.
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2-Methylbutyric Acid Ethanol

Beta-oxidation Alcohol Dehydrogenase
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Citric Acid Cycle
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Figure 2: Proposed metabolic pathway for the biodegradation of ethyl 2-methylbutyrate.
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Experimental Protocols
OECD 301F: Manometric Respirometry Test
(Representative Protocol)
This test evaluates the ready biodegradability of a substance in an aerobic aqueous medium by

measuring oxygen consumption.

Objective: To determine if ethyl 2-methylbutyrate is readily biodegradable under aerobic

conditions.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

a microbial population (e.g., from activated sludge) and incubated in a closed respirometer. The

consumption of oxygen is measured over a 28-day period and is an indirect measure of the

mineralization of the test substance.

Materials:

Respirometer (e.g., electrolytic respirometer)

Mineral medium (as defined in OECD 301 guidelines)

Activated sludge from a domestic wastewater treatment plant (as inoculum)

Ethyl 2-methylbutyrate (test substance)

Reference substance (e.g., sodium benzoate)

Control (inoculum only)

Procedure:

Preparation of Inoculum: The activated sludge is washed and aerated to prepare a suitable

inoculum.

Test Setup:

Test vessels are filled with the mineral medium.
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The test substance is added to the test vessels at a concentration that will yield a

theoretical oxygen demand (ThOD) of 50-100 mg/L.

The reference substance is added to separate vessels at a similar concentration.

Control vessels contain only the mineral medium and inoculum.

All vessels are inoculated with the prepared activated sludge.

Incubation: The vessels are placed in the respirometer and incubated at 20 ± 1°C in the dark

for 28 days. The oxygen consumption is continuously monitored.

Data Analysis: The percentage of biodegradation is calculated as the ratio of the measured

oxygen consumption to the ThOD of the test substance, corrected for the oxygen

consumption in the control.

Validity Criteria:

The biodegradation of the reference substance must reach the pass level (60% ThOD)

within 14 days.

The oxygen consumption in the control at the end of the test should not be excessive.
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Figure 3: Experimental workflow for the OECD 301F test.

Ecotoxicity
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The available data on the ecotoxicity of ethyl 2-methylbutyrate is summarized in Table 3. The

compound shows low to moderate toxicity to aquatic organisms.

Table 3: Ecotoxicity of Ethyl 2-Methylbutyrate

Organism Endpoint Value Exposure Time Reference

Fish (Pimephales

promelas)
LC50 27.8 mg/L 96 hours

Daphnia magna EC50 49.3 mg/L 48 hours

Green algae

(Pseudokirchneri

ella subcapitata)

EC50 70.3 mg/L 72 hours

Conclusion
Ethyl 2-methylbutyrate is a volatile organic compound that is expected to partition primarily to

the atmosphere upon release into the environment. In the atmosphere, it undergoes relatively

rapid photodegradation. In aquatic and terrestrial environments, the primary removal

mechanism is biodegradation. While there is some ambiguity regarding its classification as

"readily biodegradable" according to strict OECD guidelines, the available data indicates that it

is ultimately biodegradable. The initial step in its biodegradation is hydrolysis to 2-methylbutyric

acid and ethanol, both of which are readily metabolized by microorganisms. Its moderate

mobility in soil suggests a potential for leaching, but its biodegradability is likely to mitigate

significant groundwater contamination. The ecotoxicity of ethyl 2-methylbutyrate to aquatic

organisms is low to moderate. Overall, ethyl 2-methylbutyrate is not expected to persist or

bioaccumulate in the environment to a significant extent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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